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Compound of Interest

Compound Name: Ferrochel

Cat. No.: B045234 Get Quote

For laboratory professionals, researchers, and scientists, the safe handling and disposal of

chemical reagents is paramount. This document provides essential, step-by-step guidance for

the proper disposal of Ferrochel® (Ferrous Bisglycinate), ensuring the safety of personnel and

compliance with environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). Ferrochel®, or Ferrous Bisglycinate, is categorized as

harmful if swallowed or in contact with skin, and can cause serious eye and respiratory

irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing or a lab coat.[1]

Respiratory Protection: A suitable respirator should be used, especially in areas with

inadequate ventilation or when dust may be generated.[1][2]

Always handle Ferrochel® in a well-ventilated area, preferably within a fume hood, to avoid

inhalation of dust or aerosols.[1] An accessible safety shower and eye wash station should be
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readily available.[1]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Step-by-Step Spill Cleanup:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[1]

Containment: Prevent the spill from spreading or entering drains or water courses.[1]

Cleanup:

For dry spills, carefully sweep or vacuum the material, avoiding dust generation.

Moistening the material with water can help reduce airborne dust.[3]

For solutions, absorb the spill with an inert, liquid-binding material such as diatomite or

universal binders.[1]

Collection: Place the spilled material and any contaminated absorbent materials into a

clearly labeled, closed container for disposal.[2][3]

Decontamination: Clean the affected surfaces and any contaminated equipment by

scrubbing with alcohol or washing with soap and water.[1]

Standard Disposal Procedure
The primary and most critical rule for the disposal of Ferrochel® is to adhere to all federal,

state, and local environmental control regulations.[1][3] These regulations can vary significantly,

so it is imperative to be familiar with the specific requirements for your institution and location.

General Disposal Guidelines:

Waste Characterization: Unused or waste Ferrochel® should be managed as chemical

waste.[3] Processing, use, or contamination of the product may alter its waste management

options.[3]
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Professional Disposal: The recommended method of disposal is to entrust the material to a

licensed and approved waste disposal facility.[3]

Incineration: One suggested disposal method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[2]

Landfill: Do not dispose of Ferrochel® in a landfill unless it has been processed and

approved for such by a licensed waste management facility.

Disposal of Empty Containers:

Thoroughly empty the container of any remaining Ferrochel®.

The first rinse of the container must be collected and disposed of as hazardous waste.[4]

After a thorough rinsing and air-drying, the container can be disposed of or recycled in

accordance with local regulations.[4]

Drain Disposal: A Limited Option
While some jurisdictions may permit the drain disposal of small quantities of highly diluted

solutions, this is not a universally accepted practice.[5] The introduction of pharmaceuticals and

chemicals into waterways can have adverse environmental impacts.[6][7]

Before considering drain disposal, you must:

Consult Local Regulations: Verify with your institution's Environmental Health and Safety

(EHS) department and local water authority if this method is permissible.[5][6]

Assess Concentration: Only very low concentrations are typically considered for drain

disposal.[5]

Follow Procedure: If approved, the disposal must be done with a large volume of cold

running water to ensure the material is flushed through the system.[6]

Due to the potential for environmental harm and regulatory non-compliance, treating

Ferrochel® as chemical waste for professional disposal is the safest and most responsible

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.wbcil.com/wp-content/uploads/2023/09/MSDS-of-Ferrous-Bis-Glycinate-IBG1921-1.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FF16053_5000_EN.pdf
https://www.benchchem.com/product/b045234?utm_src=pdf-body
https://www.benchchem.com/product/b045234?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-ferrous-sulfate
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.epa.gov/system/files/documents/2022-10/10_step_blueprint_guide_final_9-22.pdf
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-ferrous-sulfate
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-ferrous-sulfate
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b045234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


approach.

Quantitative Data Summary
While specific disposal limits are dictated by local regulations, the following table summarizes

key toxicological data for Ferrochel® (Ferrous Bisglycinate), which informs its handling and

disposal considerations.

Parameter Value Source

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1]

GHS Classification in

accordance with 29 CFR 1910

(OSHA HCS)

Skin Corrosion/Irritation

(Category 2)
Causes skin irritation.[1]

GHS Classification in

accordance with 29 CFR 1910

(OSHA HCS)

Eye Damage/Irritation

(Category 2A)

Causes serious eye irritation.

[1]

GHS Classification in

accordance with 29 CFR 1910

(OSHA HCS)

Respiratory Irritation (Category

3)

May cause respiratory

irritation.[1]

GHS Classification in

accordance with 29 CFR 1910

(OSHA HCS)

No Observed Adverse Effect

Level (NOAEL)

> 500 mg/kg body weight/day

(in rats)[8][9][10]

This high NOAEL has led to

Ferrochel® being designated

as Generally Recognized As

Safe (GRAS) by the US-FDA

for its intended use in food

fortification, but does not

pertain to its disposal.[8][10]

Decision Workflow for Ferrochel® Disposal
The following diagram outlines the logical steps for determining the appropriate disposal

pathway for Ferrochel®.
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Start: Ferrochel® Waste Identified

Consult Institutional & Local Regulations (EHS Dept.)

Is Drain Disposal of
Small, Diluted Quantities Permitted?

Follow Approved Drain Disposal Protocol:
1. Dilute Significantly

2. Flush with Copious Amounts of Water

Yes

Treat as Chemical Waste

No / Uncertain

End: Proper Disposal Complete

Is this from a spill cleanup?

Package in a Labeled, Sealed Container

Arrange for Pickup by an
Approved Chemical Waste Disposal Service

No Follow Spill Management Protocol for Collection

Yes

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Ferrochel®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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